Cas no 1621171-19-4 ((3S)-3-(Cyanomethyl)-5-methylhexanoic Acid)

• Product Name: (3S)-3-(Cyanomethyl)-5-methylhexanoic Acid
• CAS No: 1621171-19-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 4557650
• Update Time: 2025-10-21

(3S)-3-(Cyanomethyl)-5-methylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Pregabalin Impurity 38
• Hexanoic acid, 3-(cyanomethyl)-5-methyl-, (3S)-
• Pregabalin Impurity 120
• (3S)-3-(Cyanomethyl)-5-methylhexanoic Acid

• Inchi： 1S/C9H15NO2/c1-7(2)5-8(3-4-10)6-9(11)12/h7-8H,3,5-6H2,1-2H3,(H,11,12)/t8-/m1/s1
• InChI Key： CCVSLUOUOXLAKA-MRVPVSSYSA-N
• SMILES： C(O)(=O)C[C@H](CC#N)CC(C)C

Additional information on (3S)-3-(Cyanomethyl)-5-methylhexanoic Acid

Chemical Profile of (3S)-3-(Cyanomethyl)-5-methylhexanoic Acid (CAS No. 1621171-19-4)

(3S)-3-(Cyanomethyl)-5-methylhexanoic Acid, also known by its CAS registry number 1621171-19-4, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound belongs to the class of alpha-cyano carboxylic acids, which have been extensively studied due to their unique chemical properties and potential applications in drug design, agrochemicals, and materials science.

The molecular structure of (3S)-3-(Cyanomethyl)-5-methylhexanoic Acid consists of a six-carbon chain with a carboxylic acid group at one end and a cyano group attached to a methyl branch at the third carbon. The stereochemistry at the third carbon is specified as the S configuration, which is critical for determining its biological activity and interactions. This compound exhibits a chiral center, making it a potential candidate for enantioselective synthesis and asymmetric catalysis.

Recent studies have highlighted the importance of CAS No. 1621171-19-4 in the development of novel bioactive molecules. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of inhibitors for various enzymes and receptors. For instance, its ability to form hydrogen bonds and participate in hydrophobic interactions makes it a valuable component in constructing bioisosteric replacements for existing drugs.

The synthesis of (3S)-3-(Cyanomethyl)-5-methylhexanoic Acid has been optimized through various methodologies, including enantioselective catalytic asymmetric additions and stereoselective oxidations. These advancements have significantly improved the yield and enantiomeric purity of the compound, making it more accessible for large-scale applications. Moreover, green chemistry approaches have been employed to minimize environmental impact during its production.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, while its solubility in water is moderate. These characteristics make it suitable for use in various organic reactions and purification techniques.

The biological activity of CAS No. 1621171-19-4 has been evaluated in several assays, including anti-inflammatory, antioxidant, and antimicrobial tests. Preliminary results suggest that it possesses moderate inhibitory effects on certain inflammatory pathways, potentially indicating its utility in treating inflammatory diseases. Furthermore, its antioxidant properties could be harnessed in cosmetic formulations to protect against oxidative stress.

One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The presence of both an amino acid-like structure and a cyano group allows for versatile modifications, enabling the creation of complex peptide libraries with diverse functionalities. This has attracted attention from researchers working on peptide-based drug discovery programs.

In conclusion, (3S)-3-(Cyanomethyl)-5-methylhexanoic Acid (CAS No. 1621171-19-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological evaluations, position it as a key player in the development of innovative chemical entities with practical applications.